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Compound of Interest

Compound Name: 2,6-Dimethylphenylboronic acid

Cat. No.: B034878 Get Quote

Essential Safety and Handling Guide for 2,6-
Dimethylphenylboronic Acid
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate, essential safety and logistical

information for the use of 2,6-Dimethylphenylboronic acid, including personal protective

equipment (PPE) recommendations, operational procedures, and disposal plans.

Chemical Profile:

Name: 2,6-Dimethylphenylboronic acid

CAS Number: 100379-00-8

Molecular Formula: C₈H₁₁BO₂

Hazards: Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1]

[2][3][4][5]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical to minimize exposure and ensure

laboratory safety when handling 2,6-Dimethylphenylboronic acid. The following table

summarizes the required PPE.
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PPE Category Item Specifications and Use

Eye and Face Protection

Safety Glasses with Side

Shields or Chemical Splash

Goggles

Must be worn at all times in the

laboratory. Goggles are

required when there is a risk of

splashing.[6][7]

Hand Protection Chemical-Resistant Gloves

Nitrile or other impervious

gloves should be worn when

handling the compound or its

containers.[1][7] Gloves must

be inspected for integrity

before use and disposed of

properly after handling the

chemical.[7][8]

Body Protection Laboratory Coat

A lab coat is mandatory to

protect skin and clothing from

potential spills.[7]

Respiratory Protection
Dust Mask or NIOSH/MSHA

Approved Respirator

Use a certified respirator when

handling the solid compound,

especially if there is a potential

for dust generation.[6][7] Work

should ideally be conducted in

a well-ventilated area or under

a chemical fume hood.[1][7]

Footwear Closed-Toe Shoes

To protect against spills and

falling objects, closed-toe

shoes must be worn in the

laboratory at all times.[7]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is crucial for the safe handling of 2,6-
Dimethylphenylboronic acid.
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1. Preparation

2. Chemical Handling

3. Post-Handling

Ensure work area (fume hood) is clean and uncluttered

Verify functionality of eyewash station and safety shower

Next

Don all required PPE as per the table

Next

Weigh the required amount of 2,6-Dimethylphenylboronic acid

Proceed to Handling

Carefully transfer the chemical to the reaction vessel

Next

Keep the stock container tightly closed when not in use

Next

Clean the work area and any contaminated equipment

Proceed to Post-Handling

Properly remove and dispose of contaminated gloves and other disposable PPE

Next

Wash hands thoroughly with soap and water

Final Step

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2,6-Dimethylphenylboronic acid.
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Disposal Plan
Proper disposal of 2,6-Dimethylphenylboronic acid and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.[1]

Waste Chemical: Dispose of excess or unwanted 2,6-Dimethylphenylboronic acid as

hazardous waste.[7] Collect the waste in a clearly labeled, sealed, and appropriate container.

[6] Store the waste container in a designated, well-ventilated, and secure area.[6]

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, weighing papers, and paper towels, should also be disposed of as hazardous

waste.[7]

Empty Containers: Rinse empty containers thoroughly with a suitable solvent.[6] The rinsate

should be collected and disposed of as hazardous waste.[6][7] Once cleaned, the container

can be disposed of according to institutional guidelines.[6]

First Aid Measures
In case of exposure to 2,6-Dimethylphenylboronic acid, follow these first aid procedures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if you feel unwell.[1][3][4][9]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.

[1][3][4][8] Remove contaminated clothing and wash it before reuse.[1][3][4][9] If skin

irritation occurs, seek medical advice.[1][3][4]

In Case of Eye Contact: Rinse cautiously with water for several minutes.[1][3][4][8] Remove

contact lenses if present and easy to do. Continue rinsing.[1][3][4] If eye irritation persists,

get medical advice.[1][3][4]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek medical attention.[1][8]

[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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